Cas no 1313738-79-2 (2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one)
1313738-79-2 structure
Product Name:2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one
CAS No:1313738-79-2
MF:C18H16O5
MW:312.316645622253
CID:1076672
PubChem ID:66521692
Update Time:2025-04-20
2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one
- 2-(3,4-dihydroxyphenyl)-3-hydroxy-6-propylchromen-4-one
- J-505729
- 2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-1-benzopyran-4-one
- W-205350
- SCHEMBL14697042
- DTXSID20735069
- 1313738-79-2
- AKOS015949268
-
- MDL: MFCD19443936
- Inchi: 1S/C18H16O5/c1-2-3-10-4-7-15-12(8-10)16(21)17(22)18(23-15)11-5-6-13(19)14(20)9-11/h4-9,19-20,22H,2-3H2,1H3
- InChI Key: QELDXVFKTAGVAT-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=C(C=2)O)O)=C(C(C2C=C(C=CC1=2)CCC)=O)O
Computed Properties
- Exact Mass: 312.09977361g/mol
- Monoisotopic Mass: 312.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 87Ų
2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM285005-250mg |
2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one |
1313738-79-2 | 95% | 250mg |
$3406 | 2024-08-02 | |
| A2B Chem LLC | AE36261-250mg |
2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one |
1313738-79-2 | 250mg |
$5606.00 | 2024-04-20 |
2-(3,4-Dihydroxyphenyl)-3-hydroxy-6-propyl-4H-chromen-4-one Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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